Ethyl 4-[4-(2-hydrazino-2-oxoethoxy)-3-methoxyphenyl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• IUPAC Name: ethyl 4-[4-(2-hydrazinyl-2-oxoethoxy)-3-methoxyphenyl]-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C17H22N4O6/c1-4-26-16(23)14-9(2)19-17(24)20-15(14)10-5-6-11(12(7-10)25-3)27-8-13(22)21-18/h5-7,15H,4,8,18H2,1-3H3,(H,21,22)(H2,19,20,24)
• InChI Key: ONZUCLKEMJVZBY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=O)NC1C2=CC(=C(C=C2)OCC(=O)NN)OC)C
• Molecular Formula: C17H22N4O6
• Molecular Weight: 378.4 g/mol

Description

This compound is a derivative of ethyl benzoate, which is a common ester used in a variety of applications from flavors and fragrances to plasticizers. It also contains a hydrazine group, which is often used in the synthesis of pharmaceuticals, and an ethoxy group, which can act as a leaving group in certain reactions.

Synthesis Analysis

The synthesis of this compound would likely involve several steps, starting with the formation of the ethyl benzoate core, followed by the introduction of the hydrazine and ethoxy groups. Without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The ethyl benzoate core would provide a rigid, planar structure, while the hydrazine and ethoxy groups would add additional complexity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the ethyl benzoate core might make it relatively non-polar and lipophilic, while the hydrazine group could potentially confer some degree of polarity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being used as a pharmaceutical, the hydrazine group might be expected to interact with biological targets in a specific way.

Safety and Hazards

The safety and hazards associated with this compound would depend on a variety of factors, including its physical and chemical properties, how it’s used, and how it’s handled. For example, hydrazine is known to be highly reactive and potentially hazardous, so appropriate precautions would need to be taken.

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it were being developed as a pharmaceutical, for example, future research might focus on optimizing its synthesis, studying its mechanism of action, and evaluating its safety and efficacy in preclinical and clinical trials.